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Compound of Interest

Compound Name: Hept-6-en-3-amine

Cat. No.: B1465868 Get Quote

Technical Data Summary: Hept-6-en-3-amine
This document provides the core chemical properties, specifically the molecular formula and

molecular weight, for Hept-6-en-3-amine. The data is derived from its chemical structure as

defined by IUPAC nomenclature.

Core Molecular Data
The fundamental quantitative data for Hept-6-en-3-amine is presented below. This information

is foundational for researchers and scientists in stoichiometry, reaction planning, and analytical

characterization.

Parameter Value

Molecular Formula C₇H₁₅N

Molar Mass 113.20 g/mol

Methodology for Determination
The molecular formula and weight are determined based on the compound's name, "Hept-6-
en-3-amine," which dictates its atomic composition.

Structural Interpretation: The IUPAC name defines a seven-carbon ("hept") chain with a

double bond starting at the sixth carbon ("-6-en-") and an amine group (-NH₂) located on the

third carbon ("-3-amine").
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Atomic Count: Based on this structure, the count of each atom is established: 7 Carbon

atoms, 15 Hydrogen atoms, and 1 Nitrogen atom, yielding the molecular formula C₇H₁₅N.

Molecular Weight Calculation: The molecular weight is calculated by summing the atomic

weights of the constituent atoms (C: ~12.011 u, H: ~1.008 u, N: ~14.007 u).

Logical Relationship Diagram
The following diagram illustrates the logical workflow for deriving the molecule's properties from

its chemical name.
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Caption: Workflow for deriving molecular properties from IUPAC name.

To cite this document: BenchChem. [Hept-6-en-3-amine molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1465868#hept-6-en-3-amine-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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